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Compound of Interest

Compound Name: Malt1-IN-11

Cat. No.: B15139840 Get Quote

Note: Publicly available information on a specific MALT1 inhibitor designated "Malt1-IN-11" is

not available at this time. The following application notes and protocols are based on data from

other well-characterized MALT1 inhibitors, such as MI-2 and MLT-827, to provide a

representative guide for researchers.

MALT1 Signaling Pathway
Mucosa-associated lymphoid tissue lymphoma translocation protein 1 (MALT1) is a key protein

in the activation of immune cells.[1][2] It functions as both a scaffold protein and a protease.

Upon antigen receptor stimulation, MALT1 forms the CARD11-BCL10-MALT1 (CBM) complex,

which is crucial for activating the NF-κB signaling pathway.[3][4][5] MALT1's protease activity

further modulates this pathway by cleaving and inactivating negative regulators of NF-κB, such

as A20.[6][7]
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Start

1. Cell Culture
(TMD8 ABC-DLBCL cells)

2. Tumor Implantation
(Subcutaneous injection of cells

with Matrigel into mice)

3. Tumor Growth Monitoring
(Measure tumors with calipers)

4. Randomization
(Group mice when tumors

reach ~100-200 mm³)

5. Treatment Administration
(Vehicle or MALT1 inhibitor)

6. Continued Monitoring
(Tumor volume and body weight)

7. Study Endpoint
(Pre-defined tumor size or time)

8. Analysis
(Tumor growth inhibition,
pharmacodynamics, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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